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Compound of Interest

Compound Name: tert-Butyl fluoride

Cat. No.: B1596033 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of tert-Butyl Fluoride

Introduction
Tert-butyl fluoride (2-fluoro-2-methylpropane) is a fluorinated alkane that serves as a

significant model compound in the study of organic reaction mechanisms, particularly

nucleophilic substitution reactions.[1] Its unique structure, featuring a tertiary carbon bonded to

a highly electronegative fluorine atom, imparts distinct physical and chemical properties that

are of considerable interest to researchers in organic chemistry and drug development.[1] This

guide provides a comprehensive overview of the core physical and chemical characteristics of

tert-butyl fluoride, detailed experimental protocols, and visualizations of its primary reaction

pathway and synthetic workflow.

Physical and Chemical Properties
The physical and chemical data for tert-butyl fluoride are summarized below.
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Property Value Reference

IUPAC Name 2-fluoro-2-methylpropane [2][3][4]

Synonyms
t-butyl fluoride, 2-methyl-2-

fluoropropane
[3][5]

CAS Number 353-61-7 [1][2][3][4][5][6]

Molecular Formula C₄H₉F [2][3][4][5][6][7]

Molecular Weight 76.11 g/mol [1][7]

Appearance Colorless liquid [2]

Odor Faint, sweet, ether-like [2]

Physical Properties
Property Value Reference

Density 0.76 g/cm³ [3]

Boiling Point 12 °C to 28.40 °C [2][7]

Melting Point -77 °C [7]

Vapor Pressure 708 mmHg at 25°C [3]

Refractive Index 1.324 to 1.335 [3][7]

Dipole Moment 1.96 D [7]

Solubility
Insoluble in water; soluble in

organic solvents
[2]

Spectroscopic Data
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Technique
Key Features and
Observations

Reference

Mass Spectrometry (MS)

Electron impact (EI) ionization

leads to a molecular ion (M⁺·).

A major peak is expected at

m/z 57, corresponding to the

highly stable tert-butyl cation,

[C(CH₃)₃]⁺, formed by the loss

of a fluorine radical.

[1]

Infrared (IR) Spectroscopy

The C-F stretching vibration is

a key feature, providing a

direct measure of the C-F bond

strength. The spectrum also

shows vibrations for the methyl

group C-H stretches and C-C

skeletal vibrations.

[1]

¹⁹F NMR Spectroscopy

The chemical shift is

influenced by the electronic

environment of the fluorine

atom. Studies have used ¹⁹F

NMR to calculate shielding and

understand the contribution of

molecular orbitals.

[8][9]

Chemical Properties and Reactivity
Nucleophilic Substitution Reactions (Sₙ1)
Tertiary alkyl halides like tert-butyl fluoride predominantly undergo nucleophilic substitution

via the Sₙ1 mechanism.[1] This is due to the high stability of the tertiary carbocation

intermediate that forms upon the departure of the leaving group.[1] Although the carbon-

fluorine bond is the strongest among the carbon-halogen bonds, making fluoride a poor leaving

group, the stability of the tert-butyl carbocation facilitates the Sₙ1 reaction.[1] Solvent polarity

plays a crucial role, with polar solvents stabilizing the carbocation intermediate and
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accelerating the reaction rate.[1] The solvolysis of tert-butyl fluoride has been a subject of

intense study to understand transition states and solvent participation.[1]

Caption: Sₙ1 reaction pathway of tert-butyl fluoride.

Elimination Reactions (E2)
While Sₙ1 is dominant, tert-butyl fluoride can undergo E2 elimination reactions in the

presence of a strong, sterically hindered base, such as potassium tert-butoxide.[1] The high

electronegativity of fluorine increases the acidity of the β-hydrogens, which can favor

elimination under appropriate conditions.[1] However, the strength of the C-F bond can make

elimination a challenging process.[1]

Stability
The C-F bond in tert-butyl fluoride is strong, contributing to the molecule's overall stability

under normal conditions.[1] However, like many fluorinated compounds, its persistence in the

environment is a consideration in its application.[2]

Experimental Protocols
Synthesis of tert-Butyl Fluoride
A common laboratory-scale synthesis involves the nucleophilic substitution of a tert-butyl halide

(e.g., tert-butyl chloride or bromide) with a fluoride source.[1]

Methodology:

Reactants: tert-Butyl chloride or tert-butyl bromide is used as the starting material. The

fluoride source can be potassium fluoride (KF) or silver fluoride (AgF).[1]

Tetrabutylammonium fluoride (TBAF) is another effective, soluble source of fluoride ions.[1]

[10]

Solvent: The reaction is typically carried out in a polar aprotic solvent such as

dimethylformamide (DMF) or tetrahydrofuran (THF). The solvent's role is to solubilize the

reactants and stabilize the carbocation intermediate formed in the Sₙ1 pathway.[1]

Procedure:
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The chosen tert-butyl halide and fluoride source are dissolved in the polar aprotic solvent

in a reaction vessel equipped with a reflux condenser and magnetic stirrer.

The mixture is heated to facilitate the substitution reaction. The reaction temperature and

time will depend on the specific reactants and solvent used.

The progress of the reaction can be monitored using techniques like Gas

Chromatography-Mass Spectrometry (GC-MS) or NMR spectroscopy.[1]

Work-up:

Once the reaction is complete, the mixture is cooled to room temperature.

The product is typically extracted from the reaction mixture using an organic solvent.

The organic layer is washed to remove any remaining salts or impurities.
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Reaction Setup

Monitoring

Purification

1. Combine t-Butyl Halide
 & Fluoride Source (e.g., KF)
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Solvent (e.g., THF)

3. Heat and Stir

Monitor Progress
(GC-MS or NMR)

4. Aqueous Work-up
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5. Fractional Distillation
(under inert atmosphere)

Pure tert-Butyl Fluoride

Click to download full resolution via product page

Caption: Experimental workflow for synthesis and purification.

Purification
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Purification of the crude product is essential to remove unreacted starting materials, solvent,

and byproducts.

Methodology:

Fractional Distillation: Due to its low boiling point and high volatility, fractional distillation is

the primary method for purifying tert-butyl fluoride.[1][2]

Inert Atmosphere: The distillation should be performed under an inert atmosphere (e.g.,

nitrogen or argon) to prevent decomposition and minimize moisture, which can affect purity.

[1]

Purity Analysis: The purity of the final product is typically confirmed by GC-MS or NMR

spectroscopy to ensure the absence of acidic impurities and moisture.[1]

Safety and Handling
Tert-butyl fluoride is a flammable liquid and vapor.[11] It is harmful if swallowed and can

cause skin and eye irritation, as well as respiratory irritation.[11][12]

Handling: Work in a well-ventilated area or under a fume hood.[11][12] Wear appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[12]

Keep away from heat, sparks, and open flames.[11]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[12][13]

Disposal: Dispose of contents and container to an approved waste disposal plant.[12]

Hazardous combustion products can include carbon oxides (CO, CO₂), hydrogen fluoride (HF),

and fluorine.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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